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Compound of Interest

Compound Name: Dimethomorph-d8
Cat. No.: B583906
Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Dimethomorph-d8, a deuterated
analog of the fungicide Dimethomorph. This document details its commercial availability,
physicochemical properties, and key experimental applications, with a focus on its mode of
action as a fungicide and its off-target effects on androgen receptor activity.

Commercial Availability and Suppliers

Dimethomorph-d8 is available from several commercial suppliers specializing in research
chemicals and analytical standards. The availability may vary, and it is recommended to
contact the suppliers directly for current stock and pricing information.
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Supplier Website Notes

) Offers Dimethomorph-d8 for
Santa Cruz Biotechnology --INVALID-LINK-- )
proteomics research.[1]

Provides Dimethomorph-d8,
CymitQuimica --INVALID-LINK-- labeled as Dimethomorph D8
(Morpholine D8).[2]

Supplies Dimethomorph-d8

(morpholine-d8) as a stable
LGC Standards --INVALID-LINK-- _ _

isotope-labeled analytical

standard.

Distributor of Life Science
Adva Tech Group Inc. --INVALID-LINK-- Reagents and Chemicals,
including Dimethomorph-d8.

Offers Dimethomorph-d8 for
MedchemExpress --INVALID-LINK--
research purposes.

Supplies Dimethomorph-d8 as

Isotope Science / Alfa _
--INVALID-LINK-- a deuterium-labeled

Chemistry _
Dimethomorph.[3]

Physicochemical and Toxicological Data

The following tables summarize the key physicochemical and toxicological properties of
Dimethomorph-d8 and its non-deuterated form, Dimethomorph. This data is compiled from
various safety data sheets and chemical databases.

Table 1: Physicochemical Properties of Dimethomorph-d8
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Property Value Source

CAS Number 1346606-71-0 [1]

Unlabeled CAS 110488-70-5 [1]

Molecular Formula C21H14DsCINOa4 [1]

Molecular Weight 395.91 g/mol [1]

Appearance Yellow solid [2]

Purity >95% (HPLC) Adva Tech Group Inc.
[2H]C1([2H])OC([2H])
([2ZHDC([2H])

SMILES ([2HDN(C(=0)/C=C(/c2ccc(Cl)  [2]

cc2)c2cec(0C)c(0C)c2)CL([2H
DI2H]

INChI=1S/C21H22CINO4/c1-
25-19-8-5-16(13-20(19)26-
2)18(15-3-6-17(22)7-4-15)14-

InChl 21(24)23-9-11-27-12-10- [2]
23/h3-8,13-14H,9-12H2,1-
2H3/b18-
14+/i9D2,10D2,11D2,12D2

QNBTYORWCCMPQP-
InChIKey [2]
RLTCFVBRSA-N

Table 2: Toxicological Data for Dimethomorph (Non-deuterated)
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Endpoint Value Species Source

Oral LD50 3900 mg/kg Rat [1]

Dermal LD50 >3000 mg/kg Rat Exposome-Explorer
Inhalation LC50 (4h) >4.2 mg/m3 Rat Exposome-Explorer

Eye Irritation

May cause irritation

[1]

Skin Irritation

May cause irritation

[1]

Carcinogenicity

Not classified as a
carcinogen by IARC
or ACGIH

[1]

Experimental Protocols

This section outlines methodologies for key experiments involving Dimethomorph. While

specific protocols for Dimethomorph-d8 are not readily available, it is typically used as an

internal standard in analytical methods for the quantification of Dimethomorph. The following

protocols are for the non-deuterated compound and provide a framework for its use in

research.

In Vitro Antifungal Activity Assay

This protocol is adapted from studies on the mode of action of Dimethomorph against

Oomycete fungi.

Objective: To determine the inhibitory effect of Dimethomorph on the mycelial growth of a target

Oomycete fungus.

Materials:

e Dimethomorph

o Target Oomycete fungus (e.g., Phytophthora infestans)

o Appropriate fungal growth medium (e.g., Potato Dextrose Agar - PDA)
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» Solvent for Dimethomorph (e.g., DMSO)
o Sterile petri dishes
e Incubator

Methodology:

Prepare a stock solution of Dimethomorph in the chosen solvent.
e Prepare the fungal growth medium and autoclave to sterilize.

e Cool the medium to approximately 45-50°C and add Dimethomorph stock solution to achieve
a range of final concentrations (e.g., 0.1, 1, 10, 100 pg/mL). Also, prepare a control plate with
the solvent alone.

e Pour the amended and control media into sterile petri dishes and allow them to solidify.

 Inoculate the center of each plate with a mycelial plug from an actively growing culture of the
target fungus.

 Incubate the plates at the optimal growth temperature for the fungus.

o Measure the radial growth of the fungal colony at regular intervals until the colony on the
control plate reaches the edge of the dish.

o Calculate the percentage of growth inhibition for each concentration compared to the control.

Androgen Receptor (AR) Activity Reporter Gene Assay

This protocol is a generalized method based on in vitro assays used to screen for endocrine-
disrupting chemicals.

Objective: To assess the potential of Dimethomorph to act as an agonist or antagonist of the
androgen receptor.

Materials:

e Dimethomorph
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o A mammalian cell line stably transfected with a human androgen receptor expression vector
and an androgen-responsive reporter gene (e.g., luciferase).

e Cell culture medium and supplements.

» Dihydrotestosterone (DHT) as a positive control for AR agonism.

e Aknown AR antagonist (e.g., Flutamide) as a positive control for antagonism.
 Lysis buffer and luciferase assay substrate.

e Luminometer.

Methodology:

Agonist Mode:

e Seed the cells in a 96-well plate and allow them to attach overnight.

» Treat the cells with a range of concentrations of Dimethomorph. Include a vehicle control
(solvent) and a positive control (DHT).

e Incubate for 24-48 hours.
o Lyse the cells and measure the luciferase activity using a luminometer.

e Anincrease in luciferase activity compared to the vehicle control indicates potential AR
agonism.

Antagonist Mode:
e Seed the cells as described above.

» Co-treat the cells with a fixed concentration of DHT and a range of concentrations of
Dimethomorph. Include a vehicle control, a DHT-only control, and a positive antagonist
control.

¢ |ncubate for 24-48 hours.
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» Lyse the cells and measure the luciferase activity.

» Adecrease in DHT-induced luciferase activity indicates potential AR antagonism.

Signaling Pathways and Experimental Workflows
Mechanism of Action of Dimethomorph as a Fungicide

Dimethomorph acts by disrupting the cell wall formation in Oomycete fungi.[4][5] It specifically
inhibits the biosynthesis of cellulose, a major component of the cell walls in this fungal class.
This leads to the lysis of the fungal cells, particularly during active growth stages.

Mechanism of Action of Dimethomorph

Dimethomorph

Cell Lysis and Fungal Death

Click to download full resolution via product page

Caption: Mechanism of Dimethomorph on Fungal Cells.

Experimental Workflow for In Vitro Androgen Receptor
Activity Screening
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The following diagram illustrates a typical workflow for screening compounds for their potential
to interact with the androgen receptor using a reporter gene assay.

Workflow for AR Activity Screening

Preparation
Cell Seeding Compound Preparation
(AR-responsive cell line) (Dimethomorph, Controls)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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